Cas no 65699-84-5 (Ethanedione, bis(4-iodophenyl)-)
65699-84-5 structure
Product Name:Ethanedione, bis(4-iodophenyl)-
CAS No:65699-84-5
MF:C14H8I2O2
MW:462.021068572998
CID:397395
PubChem ID:2832153
Update Time:2025-04-19
Ethanedione, bis(4-iodophenyl)- Chemical and Physical Properties
Names and Identifiers
-
- Ethanedione, bis(4-iodophenyl)-
- 1,2-bis(4-iodophenyl)ethane-1,2-dione
- 65699-84-5
- BIM-0013188.P001
- SCHEMBL3760858
- SMSF0004166
- 4,4'-Diiodobenzil
- CB03359
- CBMicro_013413
- PYWIIQJCCHOQSM-UHFFFAOYSA-N
- DTXSID40385323
-
- Inchi: 1S/C14H8I2O2/c15-11-5-1-9(2-6-11)13(17)14(18)10-3-7-12(16)8-4-10/h1-8H
- InChI Key: PYWIIQJCCHOQSM-UHFFFAOYSA-N
- SMILES: IC1C=CC(=CC=1)C(C(C1C=CC(=CC=1)I)=O)=O
Computed Properties
- Exact Mass: 461.86044
- Monoisotopic Mass: 461.86137g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 18
- Rotatable Bond Count: 3
- Complexity: 282
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.7
- Topological Polar Surface Area: 34.1Ų
Experimental Properties
- PSA: 34.14
Ethanedione, bis(4-iodophenyl)- Related Literature
-
Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
-
Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
-
Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
-
Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
65699-84-5 (Ethanedione, bis(4-iodophenyl)-) Related Products
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- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
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